molecular formula C13H17ClN2O B7591420 1-[(2-Chlorophenyl)methyl]-1-cyclopentylurea

1-[(2-Chlorophenyl)methyl]-1-cyclopentylurea

Cat. No. B7591420
M. Wt: 252.74 g/mol
InChI Key: QOPHJTNWABUQPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(2-Chlorophenyl)methyl]-1-cyclopentylurea is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. It is a white crystalline solid that is soluble in organic solvents and has a molecular formula of C15H20ClN3O. This compound is also known as CPPU and is a synthetic cytokinin that has been found to have various biological activities.

Mechanism of Action

The mechanism of action of CPPU is not fully understood. However, it is believed to act as a cytokinin, which is a plant hormone that regulates growth and development. CPPU has been found to promote cell division and differentiation in plants, leading to increased growth and yield.
Biochemical and Physiological Effects:
CPPU has been found to have various biochemical and physiological effects. In plants, it has been found to promote cell division, increase stem elongation, and improve fruit quality. In animals, CPPU has been found to have potential neuroprotective effects and may also have anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CPPU in lab experiments is its ability to promote cell division and growth, making it a valuable tool for studying the effects of various compounds on plant growth and development. However, CPPU is also known to have toxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on CPPU. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another potential direction is the development of new methods for synthesizing CPPU that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of CPPU and its potential applications in various fields.

Synthesis Methods

The synthesis of 1-[(2-Chlorophenyl)methyl]-1-cyclopentylurea is a complex process that involves several steps. One of the most common methods of synthesizing CPPU is through the reaction of 2-chlorobenzylamine with cyclopentanone in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with urea to yield CPPU.

Scientific Research Applications

CPPU has been extensively studied for its potential applications in various fields. It has been found to have significant effects on plant growth and development, making it a potential candidate for use in agriculture. CPPU has also been studied for its potential use in the treatment of various diseases such as cancer and Alzheimer's disease.

properties

IUPAC Name

1-[(2-chlorophenyl)methyl]-1-cyclopentylurea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17ClN2O/c14-12-8-4-1-5-10(12)9-16(13(15)17)11-6-2-3-7-11/h1,4-5,8,11H,2-3,6-7,9H2,(H2,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QOPHJTNWABUQPZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)N(CC2=CC=CC=C2Cl)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17ClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

252.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(2-Chlorophenyl)methyl]-1-cyclopentylurea

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